Cas no 2107273-00-5 (N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7)

N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 is a bifunctional near-infrared (NIR) fluorescent dye conjugate designed for bioimaging and bioconjugation applications. The compound features a Cy7 fluorophore, known for its deep tissue penetration and low background fluorescence, coupled with two distinct polyethylene glycol (PEG3) spacers: an acetyl (Ac)-terminated arm for stability and an azide-functionalized arm for click chemistry reactions. The PEG3 linkers enhance solubility and reduce nonspecific binding, while the azide group enables efficient copper-catalyzed or strain-promoted alkyne-azide cycloaddition. This dual-functionalized probe is particularly useful for labeling biomolecules, tracking cellular processes, and developing targeted imaging agents with minimal interference. Its modular design allows for versatile applications in fluorescence microscopy and in vivo imaging.
N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 structure
2107273-00-5 structure
Product Name:N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7
CAS No:2107273-00-5
MF:C43H58ClN5O7
MW:792.402930736542
CID:4638605
PubChem ID:119058345
Update Time:2025-06-10

N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 Chemical and Physical Properties

Names and Identifiers

    • N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 chloride
    • BP-23015
    • N-(azide-PEG3)-N'-(Ac-PEG3)-Cy7
    • AKOS040743624
    • N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 (chloride)
    • 1-(2-{2-[2-(acetyloxy)ethoxy]ethoxy}ethyl)-2-[(1E,3E,5E)-7-[(2E)-1-(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)-3,3-dimethyl-2,3-dihydro-1H-indol-2-ylidene]hepta-1,3,5-trien-1-yl]-3,3-dimethyl-3H-indol-1-ium chloride
    • CS-0115609
    • 2-[2-[2-[(2E)-2-[(2E,4E,6E)-7-[1-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-3,3-dimethylindol-1-ium-2-yl]hepta-2,4,6-trienylidene]-3,3-dimethylindol-1-yl]ethoxy]ethoxy]ethyl acetate;chloride
    • HY-141077
    • DA-55830
    • 2107273-00-5
    • N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7
    • Inchi: 1S/C43H58N5O7.ClH/c1-35(49)55-34-33-54-32-29-52-26-23-48-39-18-14-12-16-37(39)43(4,5)41(48)20-10-8-6-7-9-19-40-42(2,3)36-15-11-13-17-38(36)47(40)22-25-51-28-31-53-30-27-50-24-21-45-46-44;/h6-20H,21-34H2,1-5H3;1H/q+1;/p-1
    • InChI Key: HVDWUPHUQBHZMT-UHFFFAOYSA-M
    • SMILES: C([N+]1=C(C(C)(C)C2=CC=CC=C12)C=CC=CC=CC=C1C(C2=CC=CC=C2N1CCOCCOCCOCCN=[N+]=[N-])(C)C)COCCOCCOC(=O)C.[Cl-]

Computed Properties

  • Exact Mass: 791.4024769g/mol
  • Monoisotopic Mass: 791.4024769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 26
  • Complexity: 1380
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.1Ų

N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7

N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7: A Versatile Fluorescent Probe for Bioconjugation and Imaging Applications

N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 (CAS No. 2107273-00-5) is a highly advanced fluorescent probe designed for bioconjugation and imaging applications. This compound combines the unique properties of Cy7, a near-infrared (NIR) fluorophore, with the flexibility and biocompatibility of polyethylene glycol (PEG) linkers. The presence of both acetylated and azide-functionalized PEG chains makes it an ideal candidate for click chemistry reactions, enabling efficient and site-specific labeling of biomolecules.

The Cy7 fluorophore is renowned for its excellent photostability and minimal tissue autofluorescence, making it particularly suitable for in vivo imaging studies. The near-infrared emission of Cy7 allows for deep tissue penetration, which is crucial for non-invasive imaging of biological processes. The PEG linkers, specifically the Ac-PEG3 and azide-PEG3 moieties, enhance the water solubility and reduce the immunogenicity of the probe, ensuring that it remains stable and biocompatible in physiological environments.

Recent advancements in bioconjugation chemistry have highlighted the importance of functionalized PEG linkers in improving the performance of fluorescent probes. The N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 compound leverages these advancements by providing a versatile platform for conjugating to a wide range of biomolecules, including proteins, antibodies, and nucleic acids. This versatility is particularly valuable in the development of targeted therapeutics and diagnostic tools.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 in labeling antibodies for cancer imaging. The probe was successfully conjugated to an anti-HER2 antibody using copper-free click chemistry, resulting in a highly specific and sensitive imaging agent. The near-infrared fluorescence allowed for clear visualization of HER2-positive tumors in mouse models, highlighting the potential of this compound in clinical applications.

Another significant application of N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 is in single-molecule tracking (SMT) studies. The high photostability and low background fluorescence of Cy7 make it an excellent choice for SMT experiments, where individual molecules are tracked over time to study their dynamics and interactions. Researchers at the University of California, Berkeley, used this probe to investigate the behavior of membrane proteins in live cells, providing insights into cellular processes at an unprecedented level of detail.

The biocompatibility and stability of N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 also make it suitable for long-term imaging studies. In a study published in Nature Communications, scientists used this probe to monitor the progression of neurodegenerative diseases in transgenic mouse models. The ability to track disease markers over extended periods without significant photobleaching or toxicity is a major advantage of this compound.

Beyond its use in imaging applications, N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 has shown promise as a platform for developing targeted drug delivery systems. By conjugating this probe to therapeutic agents or nanoparticles, researchers can achieve precise delivery to specific tissues or cells. This approach has been explored in preclinical studies aimed at improving the efficacy and reducing the side effects of cancer treatments.

In conclusion, N-(Ac-PEG3)-N'-(azide-PEG3)-Cy7 (CAS No. 2107273-00-5) represents a significant advancement in the field of bioconjugation and imaging. Its unique combination of properties makes it a versatile tool for a wide range of applications, from fundamental research to clinical diagnostics and therapeutics. As research continues to uncover new possibilities for this compound, its impact on biomedical science is likely to grow even further.

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